2-Propenal, 3-[4-(1,1-dimethylethyl)phenyl]-2-methyl-

• CAS No.: 13586-68-0
• Molecular Formula: C14H18O
• Molecular Weight: 202.29 g/mol
• IUPAC Name: (E)-3-(4-tert-butylphenyl)-2-methylprop-2-enal
• InChI: InChI=1S/C14H18O/c1-11(10-15)9-12-5-7-13(8-6-12)14(2,3)4/h5-10H,1-4H3/b11-9+
• InChI Key: ZZSXZEFWZXSQPX-PKNBQFBNSA-N
• Isomeric SMILES: C/C(=C\C1=CC=C(C=C1)C(C)(C)C)/C=O
• SMILES: CC(=CC1=CC=C(C=C1)C(C)(C)C)C=O
• Pictograms: Health Hazard; Environmental Hazard

Description

“2-Propenal, 3-[4-(1,1-dimethylethyl)phenyl]-2-methyl-” is a chemical compound with the molecular formula C14H18O. It is also known as 3-[4-(1,1-Dimethylethyl)phenyl]propanal. It is used in toiletries and alcoholic fragrances, as well as in soaps and detergents.

Synthesis Analysis

This compound can be prepared from 4-tert-butylbenzaldehyde by an aldol reaction with acetaldehyde and subsequent selective hydrogenation of the double bond of the resulting 4-tert-butylcinnamaldehyde. Alternatively, it can be synthesized by reacting tert-butylbenzene with acrolein diacetate in the presence of a Lewis catalyst and saponification of the resulting 3-[4-(1,1-dimethylethyl)phenyl]-1-propen-1-yl acetate.

Synthesis routes and methods

Procedure details

108.5 g of p-tert.butyl-benzaldehyde are added under nitrogen gasification to a solution of 1.4 g of potassium hydroxide in 100 ml of methanol and 39.2 g of propionaldehyde are subsequently added dropwise at 40° C. over a period of 6 hours. Subsequently, the mixture is further stirred at 40° C. for 1 hour, 1.5 ml of acetic acid are added and the mixture is concentrated on a rotary evaporator. The oily suspension is taken up in ether, washed neutral with water, dried and evaporated. By distillation there is obtained pure 3-(p-tert.butyl-phenyl)-2-methyl-acrolein of boiling point 165° C./11 Torr.